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For researchers, scientists, and drug development professionals, understanding the reach and
influence of their published work is paramount. While traditional journal impact factors are a
common metric, specialized academic publications like the TRITA series from the KTH Royal
Institute of Technology require a nuanced approach to impact assessment. This guide provides
a comparative overview of the TRITA series, examining its role in scholarly communication and
benchmarking it against similar publication series from other leading technical universities.

Understanding the TRITA Series and its Impact

The TRITA series are not journals in the traditional sense and therefore do not have assigned
impact factors. Instead, they serve as the official publication series for doctoral and licentiate
theses, bachelor's and master's theses, and technical reports from the KTH Royal Institute of
Technology in Sweden. The primary platform for the dissemination and archiving of these
publications is the DiVA (Digitala Vetenskapliga Arkivet) portal, which is a national Swedish
repository for research publications.

The impact of a TRITA publication is therefore not measured by a single number, but rather by
its visibility, accessibility, and the subsequent influence of the research it contains. KTH has a
strong open access policy, encouraging its researchers to self-archive their work in DiVA,
making it freely available to a global audience. This open access nature significantly enhances
the potential for wider readership and citation.

Furthermore, KTH employs a sophisticated bibliometric system called Bibmet. This internal
database combines publication and citation data from DiVA with data from major indexing
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services like Scopus and Web of Science. This allows for a comprehensive analysis of the
research output, tracking the influence of work that often originates in TRITA publications and
is later published in peer-reviewed journals.

The Pathway from Thesis to High-Impact
Publication

A significant portion of the research presented in TRITA doctoral theses, particularly
compilation theses, is intended for publication in peer-reviewed scientific journals. KTH
guidelines stipulate that a compilation thesis should comprise several scientific articles, with a
portion of them preferably accepted for publication in internationally recognized journals at the
time of the thesis defense. This creates a direct pathway from the in-depth work presented in a
TRITA thesis to the established ecosystem of scholarly journals with traditional impact metrics.

The following workflow illustrates this common progression:
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Caption: Research dissemination workflow from TRITA thesis to journal publication.
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Experimental Protocols: Assessing Publication
Impact

While there is no single "experimental protocol” for measuring the impact of a TRITA
publication, a multi-faceted approach is employed, focusing on both direct metrics from the
institutional repository and the downstream impact of the research in the broader academic
community.

Methodology for Assessing Impact:
¢ Repository-Level Metrics:

o Downloads and Views: The DiVA portal, in principle, can track the number of times a
publication is downloaded or viewed. These statistics provide a direct measure of the
interest a publication has generated.

o Geographic Distribution of Readership: Analysis of download locations can offer insights
into the international reach of the research.

o Citation Analysis:

o Direct Citations: Tracking citations to the TRITA publication itself in other scholarly works,
including theses, reports, and journal articles. This can often be monitored through
platforms like Google Scholar.

o Indirect Citations: Monitoring citations of journal articles that are based on the research
first presented in the TRITA thesis. This is a key indicator of the research's influence on
the field.

» Alternative Metrics (Altmetrics):

o These metrics capture the broader societal impact and engagement with the research.[1]
[2] This includes mentions in social media, news articles, policy documents, and other
online platforms.[1][2][3][4]

Comparative Analysis of Institutional Repositories
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To provide context for the TRITA series and the DiVA portal, the table below compares it with
the institutional repositories of other leading technical universities: MIT, Stanford University, and
Delft University of Technology (TU Delft).
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Conclusion

The TRITA series from KTH Royal Institute of Technology represents a valuable and impactful

collection of research publications. While they do not possess traditional impact factors, their

significance is underscored by KTH's commitment to open access through the DiVA portal,

which maximizes their global visibility and potential for citation. The established pathway for

research from TRITA theses to be published in high-impact, peer-reviewed journals ensures

that the work undergoes rigorous evaluation and contributes to the broader scientific discourse.

When comparing the DiVA portal to the institutional repositories of other leading technical

universities, it is evident that all share a common goal of preserving and disseminating

research output. While the public display of usage metrics varies, the underlying principle of

open access and discoverability serves to enhance the impact of the research housed within

these important scholarly platforms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Assessing the Impact of TRITA Series Publications: A
Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3265239#impact-factor-of-trita-series-publications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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